Cas no 36646-76-1 (2-Cyclohexen-1-one, 3-[(4-nitrophenyl)amino]-)

• Product Name: 2-Cyclohexen-1-one, 3-[(4-nitrophenyl)amino]-
• CAS No: 36646-76-1
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• MDL: MFCD00129477
• CID: 1479635
• PubChem ID: 2748642
• Update Time: 2025-04-21

2-Cyclohexen-1-one, 3-[(4-nitrophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 3-[(4-nitrophenyl)amino]-
• 36646-76-1
• 3-(4-nitroanilino)cyclohex-2-en-1-one
• MFCD00129477
• 3-(4-Nitro-phenylamino)-cyclohex-2-enone
• MS-6428
• 3-((4-NITROPHENYL)AMINO)CYCLOHEX-2-EN-1-ONE
• 3-[(4-Nitrophenyl)amino]-2-cyclohexen-1-one
• 3-[(4-nitrophenyl)amino]cyclohex-2-en-1-one
• CHEMBL4469898
• DTXSID701264159
• AKOS004904227

• MDL： MFCD00129477
• Inchi： 1S/C12H12N2O3/c15-12-3-1-2-10(8-12)13-9-4-6-11(7-5-9)14(16)17/h4-8,13H,1-3H2
• InChI Key： IYOUHCZLVXEMML-UHFFFAOYSA-N
• SMILES： O=C1C=C(CCC1)NC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 232.08486
• Monoisotopic Mass: 232.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• PSA: 72.24